4-Methyl-2'-(trifluoromethyl)-1,1'-biphenyl

• Molecular Formula: C14H11F3
• Molecular Weight: 236.23 g/mol
• IUPAC Name: 1-methyl-4-[2-(trifluoromethyl)phenyl]benzene
• InChI: InChI=1S/C14H11F3/c1-10-6-8-11(9-7-10)12-4-2-3-5-13(12)14(15,16)17/h2-9H,1H3
• InChI Key: GVVICDFSXZKAPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=CC=C2C(F)(F)F

Description

4-Methyl-2'-(trifluoromethyl)-1,1'-biphenyl is a useful research compound. Its molecular formula is C14H11F3 and its molecular weight is 236.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 388 mg (1.52 mmol, 1.4 eq.) of 4-methylphenyltrimethylstannane (Example 69, Step A) in 5 mL of toluene under a nitrogen atmosphere was treated with 238 mg of 2-bromobenzotrifluoride (1.06 mmol) and 64 mg of tetrakis(triphenylphosphine) palladium(O) and the resulting solution heated at reflux for 14 hours. The mixture was cooled, filtered and concentrated under vacuum to give an amber oil that was chromatographed on silica, eluting with hexane, to give the product. 1H NMR (300 MHz, CDCl3): 2.41 (s,3), 7.2-7.8 (m,8H). EI-MS: calculated for C14H11F3 236; found 236 (M+,100%).